N-(3-chloro-4-methoxyphenyl)-3-(4-isobutyl-5-oxo-4,5-dihydrothieno[2,3-e][1,2,4]triazolo[4,3-a]pyrimidin-1-yl)propanamide

• IUPAC Name: N-(3-chloro-4-methoxyphenyl)-3-[8-(2-methylpropyl)-7-oxo-5-thia-1,8,10,11-tetrazatricyclo[7.3.0.02,6]dodeca-2(6),3,9,11-tetraen-12-yl]propanamide
• InChI: InChI=1S/C21H22ClN5O3S/c1-12(2)11-26-20(29)19-15(8-9-31-19)27-17(24-25-21(26)27)6-7-18(28)23-13-4-5-16(30-3)14(22)10-13/h4-5,8-10,12H,6-7,11H2,1-3H3,(H,23,28)
• InChI Key: BTXNZSGYYXXJFK-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CN1C(=O)C2=C(C=CS2)N3C1=NN=C3CCC(=O)NC4=CC(=C(C=C4)OC)Cl
• Molecular Formula: C21H22ClN5O3S
• Molecular Weight: 459.9 g/mol

Description

N-(3-chloro-4-methoxyphenyl)-3-(4-isobutyl-5-oxo-4,5-dihydrothieno[2,3-e][1,2,4]triazolo[4,3-a]pyrimidin-1-yl)propanamide is a useful research compound. Its molecular formula is C21H22ClN5O3S and its molecular weight is 459.95. The purity is usually 95%.
BenchChem offers high-quality N-(3-chloro-4-methoxyphenyl)-3-(4-isobutyl-5-oxo-4,5-dihydrothieno[2,3-e][1,2,4]triazolo[4,3-a]pyrimidin-1-yl)propanamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(3-chloro-4-methoxyphenyl)-3-(4-isobutyl-5-oxo-4,5-dihydrothieno[2,3-e][1,2,4]triazolo[4,3-a]pyrimidin-1-yl)propanamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antioxidant and Anticancer Activity

A study on novel derivatives of 3-[(4-methoxyphenyl)amino]propanehydrazide, which shares structural similarities with the compound , reported significant antioxidant and anticancer activities. These compounds exhibited higher antioxidant activity compared to ascorbic acid and demonstrated notable cytotoxicity against human glioblastoma and breast cancer cell lines. The research highlights the potential of these compounds in cancer therapy due to their ability to inhibit cancer cell proliferation effectively (Tumosienė et al., 2020).

Antimicrobial Activity

The synthesis and evaluation of new 1,2,4-triazole derivatives, including those structurally related to the compound of interest, have shown promising antimicrobial activities. These studies focused on creating compounds with potential efficacy against various microbial strains. The synthesized compounds were tested against different bacteria and fungi, demonstrating variable and modest activities, which could be foundational for developing new antimicrobial agents (Prasanna Kumara et al., 2013).

Synthesis and Structural Elucidation

Research on the synthesis of [1,2,4]triazolo[4,3-a]pyrimidines and Pyrido[2,3-d][1,2,4]triazolo[4,3-a]pyrimidinones has contributed to structural elucidation and antimicrobial evaluation of these novel compounds. Utilizing key intermediates and employing specific synthetic strategies, these studies have advanced our understanding of such compounds' chemical properties and potential applications. The antimicrobial evaluation revealed that some derivatives exhibited mild activities, underscoring the importance of structural features in determining biological activity (Gomha et al., 2018).